Cas no 92712-49-7 (5-(3,5-Dichlorophenyl)-1H-tetrazole)

5-(3,5-Dichlorophenyl)-1H-tetrazole structure
92712-49-7 structure
Product Name:5-(3,5-Dichlorophenyl)-1H-tetrazole
CAS No:92712-49-7
MF:C7H4Cl2N4
MW:215.039458274841
MDL:MFCD00276760
CID:91058
PubChem ID:7010312
Update Time:2025-04-18

5-(3,5-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3,5-Dichlorophenyl)-1H-tetrazole
    • 5-(3,5-dichlorophenyl)-2H-tetrazole
    • A925936
    • MFCD00276760
    • AC7799
    • SY038816
    • 92712-49-7
    • SCHEMBL13113073
    • DTXSID001293365
    • SCHEMBL705727
    • FT-0619620
    • MDL: MFCD00276760
    • Inchi: 1S/C7H4Cl2N4/c8-5-1-4(2-6(9)3-5)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
    • InChI Key: VCYMSAGOTYBIHM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C2N=NNN=2)C=1)Cl

Computed Properties

  • Exact Mass: 213.98100
  • Monoisotopic Mass: 213.9813015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Color/Form: Light brown solid
  • Density: 1.574
  • Melting Point: 205-208°C
  • Boiling Point: 410.2°Cat760mmHg
  • Flash Point: 234.3°C
  • Refractive Index: 1.641
  • PSA: 54.46000
  • LogP: 2.17350
  • Solubility: Insoluble in water

5-(3,5-Dichlorophenyl)-1H-tetrazole Security Information

5-(3,5-Dichlorophenyl)-1H-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038816-5g
5-(3,5-Dichlorophenyl)-2H-tetrazole
92712-49-7 ≥97%
5g
¥5500.00 2025-04-11
abcr
AB180423-250 mg
5-(3,5-Dichlorophenyl)-1H-tetrazole; 97%
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€78.50 2022-06-11
eNovation Chemicals LLC
D914351-5g
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$715 2024-07-20
Chemenu
CM121615-5g
5-(3,5-Dichlorophenyl)-2H-tetrazole
92712-49-7 97%
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$*** 2023-05-29
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L17736-1g
5-(3,5-Dichlorophenyl)-1H-tetrazole, 97%
92712-49-7 97%
1g
¥2889.00 2023-05-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L17736-250mg
5-(3,5-Dichlorophenyl)-1H-tetrazole, 97%
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¥927.00 2023-05-08

5-(3,5-Dichlorophenyl)-1H-tetrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:92712-49-7)5-(3,5-Dichlorophenyl)-1H-tetrazole
Order Number:A925936
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:45
Price ($):690.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:92712-49-7)5-(3,5-Dichlorophenyl)-1H-tetrazole
A925936
Purity:99%
Quantity:5g
Price ($):690.0
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